2-(Methoxymethyl)-N-[(E)-2-phenylethenyl]sulfonyl-1,3-thiazole-4-carboxamide
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Description
2-(Methoxymethyl)-N-[(E)-2-phenylethenyl]sulfonyl-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N2O4S2 and its molecular weight is 338.4. The purity is usually 95%.
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Scientific Research Applications
Protecting Group in Synthesis
The methoxymethyl (MOM) moiety has been utilized as a protecting group for the carboxyl function in penicillin derivatives. Its easy removal through solvolysis in aqueous methanol at room temperature underscores its utility in synthetic chemistry. This process's efficiency is independent of the substituent at position 6, highlighting its versatility in various chemical environments (Vanwetswinkel et al., 1996).
Catalyst in Thiazole Synthesis
A novel approach involves using crosslinked sulfonated polyacrylamide (Cross-PAA-SO3H) tethered to nano-Fe3O4 as a catalyst for synthesizing 1,3-thiazole derivatives. This method provides an atom-economical, straightforward, one-pot multicomponent route, demonstrating significant yields and highlighting the compound's role in facilitating efficient thiazole synthesis (Shahbazi-Alavi et al., 2019).
Proton Exchange Membranes
The methoxy group has been integrated into the synthesis of sulfonated poly(arylene ether sulfone) copolymers for fuel cell applications. These comb-shaped sulfonated polymers exhibit high proton conductivity, making them promising materials for polyelectrolyte membranes in fuel cells. This research exemplifies the chemical's potential in developing advanced materials for energy applications (Kim, Robertson, & Guiver, 2008).
Properties
IUPAC Name |
2-(methoxymethyl)-N-[(E)-2-phenylethenyl]sulfonyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S2/c1-20-9-13-15-12(10-21-13)14(17)16-22(18,19)8-7-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3,(H,16,17)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWCOXOXJSOCIBQ-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC(=CS1)C(=O)NS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCC1=NC(=CS1)C(=O)NS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.